Baliospermin
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Ethnobotanical and Traditional Uses Baliospermum montanum, commonly referred to as Baliospermin, is a plant with a rich history in traditional medicine. Various parts of the plant, including leaves, roots, seeds, and seed oil, are utilized by tribal communities for treating a range of ailments. Traditionally, it is believed to be effective in managing conditions like asthma, bronchitis, jaundice, wounds, constipation, anemia, leucoderma, and fever. It's also recognized for its digestive, anthelmintic, diuretic, diaphoretic, rubefacient, febrifuge, and tonic properties (Mali & Wadekar, 2008).
Pharmacological Activities this compound has shown promise in various pharmacological areas:
- Anticancer Properties : Research suggests potential anticancer activities, though specifics are not detailed in the abstract provided (Mali & Wadekar, 2008).
- Mast Cell Stabilization and Antihistaminic Activities : The chloroform and ethanol extracts of this compound leaves have shown effectiveness in stabilizing mast cell degranulation and reducing histamine release, suggesting a potential role in treating allergic diseases (Venkatesh et al., 2010).
- Anti-inflammatory Properties : The ethyl acetate extract of this compound leaves exhibited significant anti-inflammatory effects in studies (Lalitha & Gayathiri, 2013).
- Hepatoprotective Effects : Alcohol, chloroform, and aqueous extracts of this compound roots demonstrated hepatoprotective activity against liver damage induced by paracetamol in rats (Wadekar et al., 2008).
- Immunomodulatory Activity : A study on human neutrophils showed that aqueous extract of this compound roots stimulated chemotactic, phagocytic, and intracellular killing potency, indicating its potential to boost the cell-mediated immune system (Patil et al., 2009).
Phytochemical Analysis A study utilizing Gas Chromatography-Mass Spectrometry (GC-MS) identified 30 bioactive compounds in the ethanolic extract of this compound. These compounds included 2,15-Dithia3anthracenol3pyridinophane, phytol, and Neophytadiene among others, suggesting a rich composition of phytochemicals with potential medicinal properties (Reshma et al., 2018).
Mechanism of Action
properties
CAS RN |
66583-56-0 |
---|---|
Molecular Formula |
C32H50O8 |
Molecular Weight |
562.7 g/mol |
IUPAC Name |
[(1R,2S,4R,5S,6S,10S,11R,12R,14S,16R)-5,6,11-trihydroxy-4-(hydroxymethyl)-8,12,15,15-tetramethyl-7-oxo-3-oxapentacyclo[9.5.0.02,4.06,10.014,16]hexadec-8-en-14-yl] dodecanoate |
InChI |
InChI=1S/C32H50O8/c1-6-7-8-9-10-11-12-13-14-15-22(34)39-30-17-20(3)31(37)21-16-19(2)25(35)32(21,38)27(36)29(18-33)26(40-29)23(31)24(30)28(30,4)5/h16,20-21,23-24,26-27,33,36-38H,6-15,17-18H2,1-5H3/t20-,21+,23-,24-,26+,27-,29+,30+,31+,32-/m1/s1 |
InChI Key |
JGUYJMIAKPTIAH-MTAILJIJSA-N |
Isomeric SMILES |
CCCCCCCCCCCC(=O)O[C@@]12C[C@H]([C@@]3([C@@H]4C=C(C(=O)[C@]4([C@@H]([C@@]5([C@H]([C@H]3[C@@H]1C2(C)C)O5)CO)O)O)C)O)C |
SMILES |
CCCCCCCCCCCC(=O)OC12CC(C3(C4C=C(C(=O)C4(C(C5(C(C3C1C2(C)C)O5)CO)O)O)C)O)C |
Canonical SMILES |
CCCCCCCCCCCC(=O)OC12CC(C3(C4C=C(C(=O)C4(C(C5(C(C3C1C2(C)C)O5)CO)O)O)C)O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.